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Introduction
The history of phosphorus sulfide chemistry is a fascinating journey that begins with the

vigorous, almost explosive, reactions observed by early chemists and evolves into the

controlled synthesis of a family of compounds with significant industrial applications. This

technical guide provides an in-depth exploration of the early history of phosphorus sulfide

compounds, from their initial discovery to their foundational synthesis and characterization. The

early literature on this subject was fraught with confusion, with numerous incorrect formulations

proposed. However, by the late 19th and early 20th centuries, a clearer understanding of the

stable phosphorus sulfides began to emerge, primarily focusing on four key compounds:

tetraphosphorus trisulfide (P₄S₃), tetraphosphorus pentasulfide (P₄S₅), tetraphosphorus

heptasulfide (P₄S₇), and tetraphosphorus decasulfide (P₄S₁₀). This guide will detail the

discovery and early synthesis of these compounds, present their physical and chemical

properties as understood by early researchers, and provide the most detailed experimental

protocols available from historical sources.

A Timeline of Discovery and Key Figures
The study of phosphorus-sulfur compounds dates back to the mid-18th century. The timeline

below highlights the key milestones and the pioneering scientists who laid the groundwork for

our modern understanding of this important class of inorganic compounds.
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1740 1843 1864 1898

A.S. Marggraf J.J. BerzeliusInitial Observation of P-S Reaction [2, 4] G. Lemoine
First Synthesis of P₄S₁₀ [3] Sévène & Cahen

(Commercial Synthesis of P₄S₃ for Matches) [13, 19]
Discovery of P₄S₃ [19]

Click to download full resolution via product page

Caption: A timeline of key discoveries in the early history of phosphorus sulfide compounds.

The initial observation of the vigorous reaction between phosphorus and sulfur was made by

Andreas Sigismund Marggraf in 1740.[1][2] However, it was not until 1843 that the famed

Swedish chemist Jöns Jacob Berzelius first synthesized phosphorus pentasulfide (now known

as tetraphosphorus decasulfide, P₄S₁₀).[3] The early investigations into this class of

compounds were marked by considerable confusion, with as many as 14 different phosphorus-

sulfur compositions being erroneously reported as distinct compounds.[2][4]

A significant advancement came in 1864 when Georges Lemoine discovered tetraphosphorus

trisulfide (P₄S₃).[5] This compound would later prove to be of great commercial importance. In

1898, the French chemists Henri Sévène and Emile David Cahen developed a method for the

safe, commercial-scale production of P₄S₃, which was crucial for its use in the manufacture of

"strike-anywhere" matches as a non-toxic alternative to white phosphorus.[5][6]

The Four Key Early Phosphorus Sulfide Compounds
By the early 20th century, intensive investigation had clarified the confusing landscape of

phosphorus-sulfur compounds, leading to the recognition of four stable and well-defined

substances: P₄S₃, P₄S₅, P₄S₇, and P₄S₁₀.[2][4] The molecular formulas we use today, which

reflect their cage-like structures based on a P₄ tetrahedron, were not established until much

later with the advent of modern structural determination techniques.

Quantitative Data of Early Phosphorus Sulfide
Compounds
The following table summarizes the key physical properties of the four main phosphorus sulfide

compounds as they were determined in the late 19th and early 20th centuries. It is important to
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note that values from this period could vary due to impurities in the samples and the limitations

of the analytical techniques of the time.

Property
Tetraphosphor
us Trisulfide
(P₄S₃)

Tetraphosphor
us
Pentasulfide
(P₄S₅)

Tetraphosphor
us
Heptasulfide
(P₄S₇)

Tetraphosphor
us Decasulfide
(P₄S₁₀)

Molecular

Formula
P₄S₃ P₄S₅ P₄S₇ P₄S₁₀

Molecular Weight

( g/mol )
220.09 284.22 348.36 444.55

Appearance
Yellow,

crystalline solid

Yellowish-green

crystalline

solid[1]

Light yellow,

needle-like

crystals

Yellowish-gray

crystalline solid

Melting Point

(°C)
172.5

~170-200

(decomposes)[1]
308[7] 288

Boiling Point (°C) 408 Decomposes 523[7] 514

Density (g/cm³) 2.08 2.17 2.19[7] 2.09

Solubility in

Carbon Disulfide

Soluble (100

g/100 g CS₂)
Soluble Soluble

Sparingly soluble

(0.222 g/100 g

CS₂ at 17 °C)

Solubility in

Benzene

Soluble (2 g/100

g benzene)
Soluble Soluble Insoluble

Reactivity with

Water
Slow hydrolysis Hydrolyzes Hydrolyzes

Rapid

hydrolysis[8]

Early Experimental Protocols
Obtaining the verbatim, detailed experimental protocols from 19th and early 20th-century

literature is challenging. The following sections provide the most detailed descriptions available

from historical accounts and modern interpretations of these early syntheses.
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Synthesis of Tetraphosphorus Decasulfide (P₄S₁₀) -
Berzelius (1843)
Jöns Jacob Berzelius was the first to prepare phosphorus pentasulfide, which he did by

reacting white phosphorus with sulfur.[3] Early accounts describe the reaction as being very

vigorous, and later methods favored the use of the less reactive red phosphorus to allow for

better control.

General Procedure (reconstructed from historical descriptions):

Reactants: White phosphorus and elemental sulfur.

Apparatus: A retort or other suitable glass vessel.

Method: Small pieces of white phosphorus were carefully introduced to molten sulfur. The

reaction was highly exothermic and proceeded with considerable vigor. Alternatively, the

reactants could be heated together, but this often led to an almost explosive reaction.[1][2]

Purification: The crude product was often purified by distillation or by washing with carbon

disulfide to remove unreacted sulfur and other impurities.[6]

Reactants

Process Product

White Phosphorus (P₄)

Direct combination at elevated temperature (>300 °C) [3]

Sulfur (S₈)

Tetraphosphorus Decasulfide (P₄S₁₀)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of P₄S₁₀.

Synthesis of Tetraphosphorus Trisulfide (P₄S₃) -
Lemoine (1864) and Sévène & Cahen (1898)
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Georges Lemoine is credited with the first synthesis of P₄S₃ in 1864.[5] However, it was the

later work of Sévène and Cahen that led to a safe and commercially viable process, which was

patented for the production of "strike-anywhere" matches.[5][6]

General Procedure (reconstructed from historical descriptions):

Reactants: Red phosphorus and elemental sulfur in a stoichiometric ratio. White phosphorus

could also be used but required more careful control.

Apparatus: A reaction vessel, often made of iron or earthenware, that could be sealed or

operated under an inert atmosphere.

Method: The mixture of red phosphorus and sulfur was heated to initiate the reaction. The

temperature was carefully controlled to prevent the formation of other phosphorus sulfides.

An alternative method involved reacting the elements in a high-boiling inert solvent to

moderate the reaction.[8]

Purification: The crude product could be purified by distillation under reduced pressure or by

recrystallization from solvents like carbon disulfide or benzene.[8]

Reactants

Process Product

Red Phosphorus

Controlled heating of reactants [1]

Sulfur (S₈)

Tetraphosphorus Trisulfide (P₄S₃)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of P₄S₃.

Synthesis of Tetraphosphorus Pentasulfide (P₄S₅) and
Tetraphosphorus Heptasulfide (P₄S₇)
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The synthesis of P₄S₅ and P₄S₇ in the early period was often achieved by the direct reaction of

phosphorus and sulfur in the appropriate stoichiometric ratios, similar to the synthesis of P₄S₁₀

and P₄S₃, but with careful control of the proportions of the reactants and the reaction

temperature. Another early method for preparing P₄S₅ involved the reaction of P₄S₃ with sulfur

in a carbon disulfide solution, often in the presence of iodine as a catalyst.[5][9]

General Procedure for P₄S₅ (from P₄S₃):

Reactants: P₄S₃, elemental sulfur, and a catalytic amount of iodine.

Solvent: Carbon disulfide.

Method: A solution of P₄S₃ and sulfur in carbon disulfide with a small amount of iodine was

stirred, sometimes in the presence of diffuse daylight, for an extended period.[9] The P₄S₅

would then be isolated from the solution.

Early Understanding of Structure and Bonding
The true molecular structures of the phosphorus sulfides, with their intricate cage-like

arrangements of phosphorus and sulfur atoms, were not elucidated until the advent of X-ray

crystallography in the 20th century. Before this, the compositions were determined by

elemental analysis, and the structures were largely a matter of speculation. The early chemists

knew these were discrete molecular compounds due to their solubility in nonpolar solvents like

carbon disulfide and their ability to be distilled. The concept of a tetrahedral P₄ unit as the core

of these structures was a much later development.

Conclusion
The early history of phosphorus sulfide chemistry was a period of intense investigation and

discovery, moving from the observation of a highly reactive mixture to the systematic synthesis

and characterization of a family of distinct compounds. The work of pioneers like Marggraf,

Berzelius, Lemoine, and Sévène and Cahen transformed the field from a "comedy of errors"

into a respectable branch of inorganic chemistry.[2][4] While the experimental techniques of the

time were rudimentary by modern standards, the foundational knowledge they established

paved the way for the large-scale industrial production and diverse applications of phosphorus

sulfides that we see today, from their use in the humble matchstick to their role in the synthesis
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of advanced materials and pharmaceuticals. This historical perspective provides valuable

context for contemporary researchers working with these versatile and reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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